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Compound of Interest

Compound Name: 5-Tamra-dbco

Cat. No.: B15554344

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 5-TAMRA-DBCO, a fluorescent

probe widely utilized in bioorthogonal chemistry. It details its core properties, experimental

applications, and the underlying chemical principles, offering a valuable resource for

professionals in life sciences and drug development.

Core Properties of 5-TAMRA-DBCO
5-TAMRA-DBCO is a bifunctional molecule that incorporates the bright fluorescence of the

tetramethylrhodamine (TAMRA) fluorophore and the highly reactive dibenzocyclooctyne

(DBCO) moiety. This unique combination enables the straightforward and efficient fluorescent

labeling of azide-modified biomolecules through a copper-free click chemistry reaction.

Physicochemical and Spectroscopic Data
The key quantitative parameters of 5-TAMRA-DBCO and its variants are summarized below,

providing a basis for experimental design and comparison with other fluorophores.
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Property 5-TAMRA-DBCO
DBCO-PEG4-5-
TAMRA

Reference(s)

Molecular Formula C₄₆H₄₂N₄O₅ C₅₄H₅₇N₅O₁₀ [1][2]

Molecular Weight (

g/mol )
730.9 936.06 [1][2]

Excitation Maximum

(λex, nm)
541 - 559 560 [1][2][3]

Emission Maximum

(λem, nm)
567 - 584 565 [1][2][3]

Extinction Coefficient

(ε, M⁻¹cm⁻¹)
84,000 - 92,000 92,000 [1][3][4]

Fluorescence

Quantum Yield (Φ)
0.1 Not Reported [1][4]

Solubility DMSO, DMF DMSO, DMF, MeOH [1][2][3]

Storage Conditions
-20°C, protected from

light

-20°C, store

undissolved
[1][2]

The Chemistry of Labeling: Strain-Promoted Azide-
Alkyne Cycloaddition (SPAAC)
The utility of 5-TAMRA-DBCO in bioconjugation stems from the Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC) reaction. The DBCO group, a strained cyclooctyne, reacts specifically

and efficiently with an azide group to form a stable triazole linkage. This reaction is

bioorthogonal, meaning it proceeds with high selectivity within complex biological systems

without interfering with native biochemical processes. A significant advantage of SPAAC is that

it does not require a cytotoxic copper catalyst, making it ideal for live-cell imaging and in vivo

applications.[5]
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Caption: The Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reaction.

Key Experimental Applications and Protocols
5-TAMRA-DBCO is a versatile tool for a range of applications that require the fluorescent

labeling of biomolecules. Detailed protocols for its use in live cell labeling, protein conjugation,

and cell lysate analysis are provided below.

Live Cell Labeling of Azide-Modified Biomolecules
This protocol is designed for the fluorescent labeling of live cells that have been metabolically

engineered to express azide-containing glycans on their surface.

Experimental Workflow:
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Cell Preparation

Labeling

Fixation and Imaging

1. Culture cells with an
azide-derivatized metabolite

(e.g., Ac4ManNAz)

2. Wash cells twice with
PBS containing 1% FBS

3. Prepare a 5 mM stock solution
of 5-TAMRA-DBCO in DMSO or DMF

4. Label cells with 5-30 µM
5-TAMRA-DBCO in PBS/1% FBS

for 30-60 min at RT in the dark

5. Wash cells four times
with PBS containing 1% FBS

6. Fix cells with 4% formaldehyde
in PBS for 20 min at RT

7. Wash cells with PBS

8. Image cells

Click to download full resolution via product page

Caption: Workflow for live cell labeling with 5-TAMRA-DBCO.
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Detailed Protocol:

Metabolic Labeling: Culture mammalian cells in an appropriate medium containing an azide-

derivatized metabolite (e.g., N-azidoacetylmannosamine, Ac4ManNAz) at 37°C in a 5% CO₂

incubator. This allows for the metabolic incorporation of azide groups onto cell surface

glycans.[6]

Cell Washing: Gently wash the cells twice with Dulbecco's Phosphate-Buffered Saline (D-

PBS) containing 1% Fetal Bovine Serum (FBS).[7]

Preparation of 5-TAMRA-DBCO Stock Solution: Prepare a 5 mM stock solution of 5-
TAMRA-DBCO in an anhydrous, water-miscible solvent such as Dimethyl Sulfoxide (DMSO)

or Dimethylformamide (DMF).[7]

Labeling Reaction: Label the azide-modified cells by incubating them with 5 to 30 µM of 5-
TAMRA-DBCO in D-PBS with 1% FBS for 30-60 minutes at room temperature, protected

from light.[7][8]

Post-Labeling Wash: Wash the cells four times with D-PBS containing 1% FBS to remove

any unbound dye.[7][8]

Cell Fixation: Fix the cells with a 4% formaldehyde solution in D-PBS for 20 minutes at room

temperature.[7][8]

Final Wash: Wash the cells with D-PBS.[7][8]

Imaging: The cells are now ready for imaging using fluorescence microscopy.

Labeling of Proteins and Antibodies
This protocol outlines the general procedure for conjugating 5-TAMRA-DBCO to proteins or

antibodies that have been functionalized with azide groups.
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Antibody Activation (if necessary)

Conjugation

Purification and Analysis

1. Prepare antibody in
azide-free buffer

(e.g., PBS, pH 7.4)

2. React with DBCO-NHS ester
(if starting with an amine)

3. Mix azide-modified antibody with
5-TAMRA-DBCO (2-4x molar excess)

4. Incubate overnight at 4°C

5. Purify the conjugate
(e.g., liquid chromatography)

6. Validate using SDS-PAGE

Click to download full resolution via product page

Caption: Workflow for protein and antibody labeling with 5-TAMRA-DBCO.

Detailed Protocol:

Prepare Azide-Modified Antibody: Ensure the antibody to be labeled contains azide

functionalities. If not, the antibody can be chemically modified to introduce azide groups. The
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antibody should be in an azide-free buffer, such as PBS, at a concentration of 1-10 mg/mL.

[9][10]

Prepare 5-TAMRA-DBCO Solution: Dissolve 5-TAMRA-DBCO in DMSO or DMF to a

concentration of 10 mM.[9]

Conjugation Reaction: Mix the azide-functionalized antibody with a 2-4 fold molar excess of

the 5-TAMRA-DBCO solution.[9]

Incubation: Incubate the reaction mixture overnight at 4°C with gentle mixing.[9]

Purification: Purify the resulting fluorescently labeled antibody conjugate to remove

unreacted dye. This can be achieved using techniques such as size exclusion

chromatography (e.g., spin desalting columns) or dialysis.[9][11]

Validation: Validate the final conjugate using SDS-PAGE. The labeled antibody will exhibit a

higher molecular weight compared to the unlabeled antibody.[9]

Labeling of Proteins in Cell Lysates
This protocol is suitable for the fluorescent labeling of azide-modified proteins within a complex

cell lysate.

Detailed Protocol:

Cell Lysis: Prepare a lysis buffer (e.g., 100 mM Tris buffer, pH 8.0, containing 1% w/v SDS).

Suspend cells in the lysis buffer and heat to 75°C. Sonicate the lysate briefly to shear DNA.

[7]

Clarification: Centrifuge the cell lysate at 16,000 x g at 4°C for 10 minutes to pellet cell

debris. Transfer the supernatant to a new tube.[7]

Protein Concentration: Determine the protein concentration of the lysate. Aim for a

concentration of 1-2 mg/mL.[7]

Blocking (Optional): To block cysteine thiols, add iodoacetamide to a final concentration of 15

mM and incubate for 30 minutes.[7]
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Labeling: Add 5-TAMRA-DBCO to the cell lysate to a final concentration of 20 µM. Protect

the reaction from light and incubate for 30 minutes at room temperature with mild agitation.

[7][8]

Quenching (Optional): The reaction can be stopped by adding a stop reagent.[7]

Analysis: The labeled proteins in the lysate can be analyzed by SDS-PAGE followed by in-

gel fluorescence scanning.[7]

Conclusion
5-TAMRA-DBCO is a powerful and versatile fluorescent probe for the specific labeling of azide-

modified biomolecules. Its bright fluorescence, coupled with the bioorthogonality and efficiency

of the copper-free click chemistry reaction, makes it an invaluable tool for a wide range of

applications in cell biology, proteomics, and drug development. The detailed protocols and

quantitative data provided in this guide serve as a comprehensive resource for researchers and

scientists seeking to employ 5-TAMRA-DBCO in their experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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